3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-(3-(trifluoromethyl)phenyl)piperazinyl ketone

• IUPAC Name: [3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H18Cl2F3N3O2/c1-13-18(20(28-32-13)19-16(23)6-3-7-17(19)24)21(31)30-10-8-29(9-11-30)15-5-2-4-14(12-15)22(25,26)27/h2-7,12H,8-11H2,1H3
• InChI Key: KFOWJXRKNNZZHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H18Cl2F3N3O2
• Molecular Weight: 484.3 g/mol

Description

The compound “3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL 4-(3-(trifluoromethyl)phenyl)piperazinyl ketone” is a chemical with the molecular formula C22H18Cl2F3N3O2. It is used in laboratory chemicals.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a dichlorophenyl group, a methylisoxazol group, a trifluoromethylphenyl group, and a piperazinyl ketone group.

Scientific Research Applications

DNA Minor Groove Binding and Applications

Compounds like Hoechst 33258, which contain piperazine derivatives, are known to bind strongly to the minor groove of double-stranded B-DNA, showing specificity for AT-rich sequences. These derivatives are used in various biological applications, including as fluorescent DNA stains for cell biology, chromosome and nuclear staining, and flow cytometry. They also have applications as radioprotectors and topoisomerase inhibitors, indicating a starting point for rational drug design and investigation into DNA sequence recognition and binding (Issar & Kakkar, 2013).

Cytochrome P450 Inhibition Studies

The study of chemical inhibitors of cytochrome P450 isoforms is crucial for understanding drug-drug interactions and metabolism. Compounds like 2-phenyl-2-(1-piperidinyl)propane and related derivatives play a critical role in deciphering the involvement of specific CYP isoforms, which is important for predicting interactions when multiple drugs are administered (Khojasteh et al., 2011).

Heterocyclic Chemistry and Drug Design

Research into quinoxaline and its analogs, which share structural similarities with the compound , highlights their use in dyes, pharmaceuticals, and as antibiotics. These compounds have been studied for their antitumoral properties and as catalysts' ligands, illustrating the versatility of heterocyclic compounds in drug design and development (Pareek & Kishor, 2015).

Environmental Impact Assessment

Studies on compounds like chlorophenols, which may share structural components with the compound , evaluate their toxic effects on mammalian and aquatic life. This research is essential for understanding the environmental impact of chemical compounds and for developing strategies to mitigate their negative effects (Krijgsheld & Gen, 1986).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.